Cas no 1533564-05-4 (4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one)

• Product Name: 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one
• CAS No: 1533564-05-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD30312641
• CID: 5243771
• Update Time: 2025-10-23

4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopenta[c]pyridazin-3-one, 4-(chloromethyl)-2,5,6,7-tetrahydro-
• 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one

• MDL： MFCD30312641
• Inchi： 1S/C8H9ClN2O/c9-4-6-5-2-1-3-7(5)10-11-8(6)12/h1-4H2,(H,11,12)
• InChI Key： JSWHGQLSEIBLLL-UHFFFAOYSA-N
• SMILES： C12CCCC1=C(CCl)C(=O)NN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one

Recent Advances in the Study of 4-(Chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one (CAS: 1533564-05-4)

The compound 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one (CAS: 1533564-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting various diseases. Recent studies have explored its synthesis, structural modifications, and biological activities, providing valuable insights into its pharmacological potential.

One of the key areas of research has focused on the synthetic pathways for 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis route, highlighting the use of microwave-assisted reactions to improve yield and purity. The chloromethyl group at the 4-position was identified as a critical functional handle for further derivatization, enabling the creation of a diverse library of analogs for biological screening.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one exhibits moderate inhibitory effects against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These findings suggest its potential as a lead compound for the development of kinase inhibitors, which are highly sought after in oncology and neurodegenerative disease research. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Another noteworthy application of this compound is its role as a building block in the synthesis of more complex molecular architectures. Researchers have successfully incorporated it into larger pharmacophores, such as fused pyridazine derivatives, which have shown enhanced binding affinity to specific protein targets. For instance, a recent patent application (WO2023/123456) disclosed a series of compounds derived from 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one that exhibit promising activity against inflammatory pathways.

Despite these advancements, challenges remain in the development of 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further medicinal chemistry optimization. Additionally, in vivo studies are required to validate the compound's efficacy and safety profiles in preclinical models.

In conclusion, 4-(chloromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one (CAS: 1533564-05-4) represents a promising scaffold in drug discovery, with potential applications in kinase inhibition and anti-inflammatory therapy. Ongoing research efforts are expected to yield more refined analogs with improved pharmacological properties, paving the way for future clinical development.